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Compound of Interest

Compound Name: Atigliflozin

Cat. No.: B1667672

Disclaimer: Atigliflozin is an investigational new drug. A comprehensive Safety Data Sheet
(SDS) is not publicly available. The following guidance is based on information for the class of
Sodium-Glucose Co-transporter 2 (SGLT?2) inhibitors and general best practices for handling
investigational pharmaceutical compounds.[1][2][3] Researchers should always consult with
their institution's Environmental Health and Safety (EHS) department for specific guidance and
adhere to all applicable local, state, and federal regulations.[4]

Hazard Identification and Risk Assessment

Atigliflozin is a selective SGLT2 inhibitor.[1] While specific toxicity data for Atigliflozin is
limited, the safety profile of the SGLT2 inhibitor class suggests potential health effects.

Potential Hazards of SGLT2 Inhibitors:
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Hazard Description References

Increased risk of female genital
o ) mycotic infections and urinary
Genitourinary Tract Infections ] )
tract infections due to

glucosuria.

] Osmotic diuresis can lead to
Volume Depletion ) )
hypotension and dehydration.

Can occur even with normal
o blood glucose levels,
Ketoacidosis ] ]
particularly in the context of

illness or surgery.

The pharmacodynamic

response declines with renal

impairment. Dose adjustments
Renal Effects

may be necessary for other

SGLT2 inhibitors based on

eGFR.

Increased risk when used in
Hypoglycemia combination with insulin or

insulin secretagogues.

A thorough risk assessment should be conducted before handling Atigliflozin, considering the
quantities used and the procedures performed.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling Atigliflozin powder and solutions to
prevent skin and eye contact, inhalation, and ingestion.

Recommended PPE for Handling Atigliflozin:
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PPE Specification

Nitrile or other chemically resistant gloves.
Gloves Double gloving is recommended when handling

the pure compound.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

Lab Coat A fully buttoned lab coat.

A NIOSH-approved respirator (e.g., N95) should
Respiratory Protection be used when handling the powder outside of a

containment device to minimize inhalation.

Engineering Controls

Engineering controls should be the primary means of minimizing exposure to Atigliflozin.

e Chemical Fume Hood: All handling of Atigliflozin powder, including weighing and initial
solubilization, should be performed in a certified chemical fume hood to prevent inhalation of
the powder.

e Ventilation: Ensure adequate general laboratory ventilation.

Handling and Storage Procedures

As an investigational drug, Atigliflozin should be handled with care to maintain its integrity and
ensure personnel safety.

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
» Store Atigliflozin in a cool, dry, and well-ventilated area, away from incompatible materials.

o The storage location should be a secure, locked cabinet with limited access.
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e Maintain a detailed inventory record, including the date of receipt, quantity, and dispensing
information.

Workflow for Handling Atigliflozin Powder:
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Caption: Workflow for the safe preparation of an Atigliflozin solution.
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Spill and Emergency Procedures

Spill Response:
o Small Spills (Powder):
o Gently cover the spill with absorbent paper to avoid raising dust.

o Wet the absorbent paper with a suitable solvent (e.g., 70% ethanol) to dampen the
powder.

o Carefully wipe up the spill, working from the outside in.
o Place all contaminated materials in a sealed bag for hazardous waste disposal.
o Clean the spill area with soap and water.
e Small Spills (Solution):
o Absorb the spill with an inert absorbent material.
o Place the contaminated absorbent in a sealed bag for hazardous waste disposal.
o Clean the spill area with soap and water.
e Large Spills:
o Evacuate the area and prevent entry.
o Contact your institution's EHS department immediately.
Personnel Exposure:

» Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing.

e Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek medical attention.
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 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.
 Ingestion: Do not induce vomiting. Seek immediate medical attention.

Disposal Plan

All waste contaminated with Atigliflozin should be considered hazardous waste and disposed
of according to institutional and regulatory guidelines.

Disposal Workflow for Atigliflozin Waste:

Waste Generation

(Unused/expired Atigliflozin [Contaminated PPE (gloves, etc.a Contaminated labware (pipette tips, etc.a

Waste Segregatian and Collection

Glace in a designated, labeled hazardous waste containea
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Caption: Workflow for the proper disposal of Atigliflozin waste.

Disposal Guidelines:
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e Solid Waste: Collect all solid waste, including unused powder, contaminated PPE, and
labware, in a clearly labeled hazardous waste container.

» Liquid Waste: Collect liquid waste containing Atigliflozin in a separate, labeled hazardous
waste container. Do not pour down the drain.

« Empty Containers: "Empty" containers that held Atigliflozin powder should be triple-rinsed
with a suitable solvent. The rinsate should be collected as hazardous liquid waste. The
rinsed container can then be disposed of according to institutional policies.

e Record Keeping: Maintain accurate records of all disposed of investigational drug materials.

Experimental Protocol: Preparation of a Stock
Solution

This is a general protocol and should be adapted based on the specific experimental
requirements.

Objective: To prepare a 10 mM stock solution of Atigliflozin in DMSO.

Materials:

Atigliflozin powder

¢ Dimethyl sulfoxide (DMSOQO), anhydrous
o Calibrated analytical balance

e Weighing paper

e Spatula

¢ Microcentrifuge tubes or vials

» Pipettors and sterile tips

e \ortex mixer
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Procedure:
o Don appropriate PPE: Lab coat, safety glasses, and double nitrile gloves.
o Perform all powder handling in a chemical fume hood.
o Calculate the required mass of Atigliflozin:

o Molecular Weight of Atigliflozin (C1sH2207S): 382.43 g/mol

o For 1 mL of a 10 mM solution:

» Mass (g) = 10 mmol/L * 1 L/2000 mL * 1 mL * 382.43 g/mol = 0.0038243 g = 3.82 mg

» Weigh the Atigliflozin:

o Place a piece of weighing paper on the analytical balance and tare.

o Carefully weigh out approximately 3.82 mg of Atigliflozin powder. Record the exact
weight.

» Dissolve the Atigliflozin:
o Transfer the weighed powder to a sterile microcentrifuge tube or vial.
o Add the calculated volume of DMSO to the tube.

o Vortex the solution until the Atigliflozin is completely dissolved. Gentle warming may be
required for some compounds but should be tested for stability first.

e Label and Store:

o Clearly label the tube with the compound name, concentration, solvent, date, and your
initials.

o Store the stock solution at the recommended temperature (e.g., -20°C or -80°C) as
specified by the manufacturer or based on stability data for similar compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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